1-[4-(Methylsulfonyl)phenyl]-1-propanamine
Overview
Description
Scientific Research Applications
Apoptosis-Inducing Agents
Researchers have utilized 1-[4-(Methylsulfonyl)phenyl]-1-propanamine to synthesize compounds like 3-(4-Methylsulfonylphenyl)-4-phenyl-2(5H)-furanone, which exhibit potent apoptosis-inducing abilities . This application is significant in the development of anti-cancer therapies.
Veterinary Medicine
This chemical is a precursor in the synthesis of Florfenicol (Aquafen, Nuflor), a broad-spectrum antibiotic used in veterinary medicine . It is effective against a variety of gram-positive and gram-negative bacteria in animals.
Organic Synthesis
As a building block in organic synthesis, this compound is used to create a wide range of derivatives with various functional groups, expanding the toolkit available for medicinal chemistry and drug discovery .
Analytical Standards
In analytical chemistry, 1-[4-(Methylsulfonyl)phenyl]-1-propanamine can be used to prepare standards for calibrating instruments and validating methods, ensuring the accuracy and reliability of chemical analyses .
Material Science
The derivatives of this compound can be used to modify the properties of materials, such as enhancing thermal stability or altering electrical conductivity, which is valuable in the development of advanced materials .
Chemical Education
Due to its straightforward molecular structure, this compound is often used in educational settings to teach students about sulfonyl group chemistry and amine reactivity .
Environmental Studies
In environmental science, researchers may use this compound to study the degradation of sulfonyl-containing pollutants, helping to understand their behavior and impact on ecosystems .
properties
IUPAC Name |
1-(4-methylsulfonylphenyl)propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2S/c1-3-10(11)8-4-6-9(7-5-8)14(2,12)13/h4-7,10H,3,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIZSARFJVCTMPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)S(=O)(=O)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10659720 | |
Record name | 1-[4-(Methanesulfonyl)phenyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10659720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
889937-01-3 | |
Record name | 1-[4-(Methanesulfonyl)phenyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10659720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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